N-(2,3-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O3/c16-9-4-3-5-10(14(9)17)18-13(20)8-19-11-6-1-2-7-12(11)22-15(19)21/h1-7H,8H2,(H,18,20)
• InChI Key: ARRZRFKXHCZNQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O3
• Molecular Weight: 337.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide is a synthetic organic compound that belongs to the class of benzoxazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide typically involves the following steps:

Formation of Benzoxazole Core: The benzoxazole core can be synthesized by the cyclization of o-aminophenol with carboxylic acids or their derivatives under acidic or basic conditions.

Acylation: The benzoxazole core is then acylated with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form the intermediate.

Substitution: The intermediate is reacted with 2,3-dichloroaniline under reflux conditions to yield the final product.

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chloro-substituted phenyl ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other peroxides.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Nucleophiles such as amines, thiols, and alcohols under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound may exert its effects by inhibiting or activating these targets, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

Benzoxazole Derivatives: Compounds with similar benzoxazole cores but different substituents.

Chlorophenyl Derivatives: Compounds with similar chlorophenyl groups but different core structures.

Uniqueness

N-(2,3-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide is unique due to its specific combination of the benzoxazole core and the dichlorophenyl group. This combination may confer unique biological activities and chemical properties compared to other similar compounds.